Cas no 2274601-26-0 (3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate))

• Product Name: 3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate)
• CAS No: 2274601-26-0
• MF: C₁₃H₁₈O₄S
• MW: 270.344623088837
• CID: 5968746
• PubChem ID: 165759863
• Update Time: 2025-06-08

3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate)
• 2-(Tetrahydrofuran-3-yl)ethyl 4-methylbenzenesulfonate
• 2274601-26-0
• 2-(oxolan-3-yl)ethyl 4-methylbenzene-1-sulfonate
• EN300-7325001

• Inchi： 1S/C13H18O4S/c1-11-2-4-13(5-3-11)18(14,15)17-9-7-12-6-8-16-10-12/h2-5,12H,6-10H2,1H3
• InChI Key： TWPHVZZQHIPEQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C)(=O)(=O)OCCC1COCC1

Computed Properties

• Exact Mass: 270.09258022g/mol
• Monoisotopic Mass: 270.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 408.9±18.0 °C(Predicted)

Additional information on 3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate)

Research Briefing on 3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate) (CAS: 2274601-26-0)

The compound 3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate) (CAS: 2274601-26-0) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and medicinal chemistry. This briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

Recent studies have highlighted the role of 3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate) as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the tetrahydrofuran ring and the 4-methylbenzenesulfonate moiety, make it a valuable building block for the development of novel therapeutics. Researchers have explored its utility in the synthesis of antiviral, antibacterial, and anti-inflammatory agents, leveraging its reactivity and stability under various conditions.

One of the key advancements in this area involves the optimization of synthetic routes to produce 3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate) with high yield and purity. A study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that significantly improves the efficiency of the synthesis process, reducing byproduct formation and enhancing scalability. This methodological innovation is expected to facilitate the broader application of this compound in industrial and academic settings.

In addition to its synthetic utility, recent investigations have explored the biological activity of derivatives of 3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate). Preliminary in vitro studies have shown that certain derivatives exhibit promising inhibitory effects against specific enzyme targets involved in inflammatory pathways. These findings suggest potential therapeutic applications in conditions such as rheumatoid arthritis and other chronic inflammatory diseases. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

The compound's mechanism of action has also been a subject of interest. Computational modeling and molecular docking studies have provided insights into how 3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate) interacts with biological targets at the molecular level. These studies have identified key binding interactions and structural motifs that contribute to its bioactivity, offering a foundation for the rational design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the practical application of 3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate). Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-Furanethanol, tetrahydro-, 3-(4-methylbenzenesulfonate) (CAS: 2274601-26-0) represents a promising candidate for drug discovery and development. Its synthetic versatility and emerging biological activities make it a compound of significant interest in the chemical biology and pharmaceutical communities. Continued research and innovation will be crucial to translate these findings into tangible therapeutic benefits.